Cas no 886945-52-4 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886945-52-4
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 5477996
• Update Time: 2025-05-25

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C23H21N3O3S2/c1-15-11-16(2)21-20(12-15)30-23(25-21)26(14-18-8-4-5-10-24-18)22(27)17-7-6-9-19(13-17)31(3,28)29/h4-13H,14H2,1-3H3
• InChI Key： VQHVTVQNBAVHOR-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=C(C)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 886945-52-4)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide, with the CAS number 886945-52-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 4,6-dimethyl-1,3-benzothiazole core and the methanesulfonyl and pyridin-2-ylmethyl substituents, contribute to its potential as a key intermediate or active ingredient in therapeutic development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their promising pharmacological properties. Researchers are particularly focused on their potential roles in targeting enzyme inhibition, receptor modulation, and anti-inflammatory pathways. The incorporation of the methanesulfonyl group in N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide enhances its stability and bioavailability, making it a valuable candidate for further investigation. These attributes align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

The synthesis and characterization of CAS 886945-52-4 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. The compound's molecular structure has been elucidated using NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its purity and identity. Such rigorous analytical methods are critical for ensuring the reproducibility and reliability of research findings, a topic frequently discussed in academic forums and scientific publications. The demand for high-quality reference standards like this compound is rising, as evidenced by the increasing number of queries in chemical databases and research platforms.

One of the most compelling aspects of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide is its potential application in neurodegenerative disease research. The benzothiazole scaffold is known to interact with amyloid proteins, which are implicated in conditions such as Alzheimer's disease. This connection has sparked numerous studies and discussions in medical research communities, as neurodegenerative diseases remain a global health challenge. The compound's ability to cross the blood-brain barrier due to its lipophilic properties further enhances its relevance in this field.

From a commercial perspective, CAS 886945-52-4 is available through specialized chemical suppliers and research reagent providers. Its applications extend beyond pharmaceuticals, including potential uses in material science and catalysis. The compound's versatility makes it a subject of interest for industrial researchers and academic laboratories alike. As the demand for custom synthesis and tailor-made compounds grows, this molecule stands out as a prime example of innovation in organic chemistry.

In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 886945-52-4) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset in modern scientific research. As the fields of drug discovery and biochemical engineering continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare and scientific innovation.